Cas no 1333-47-7 (2H-1-Benzopyran-2-one,methyl-)

• Product Name: 2H-1-Benzopyran-2-one,methyl-
• CAS No: 1333-47-7
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• CID: 144012
• PubChem ID: 17130
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,methyl-
• methyl-2-benzopyrone
• 3-methyl-2H-chromen-2-one
• 6-methyl-2H-chromen-2-one
• Einecs 215-592-8
• 2H-1-Benzopyran-2-one, methyl-
• 3-METHYL-CHROMEN-2-ONE
• DTXSID201031385
• 3-Methylcumarin
• MFCD00059758
• NSC 65664
• FT-0745305
• NSC65664
• 3-Methylcoumarin
• 9PCU0P29Z3
• NCIOpen2_000275
• SY308503
• NSC-65664
• 3-methylchromen-2-one
• 2445-82-1
• 3-Methyl-2H-chromen-2-one #
• SCHEMBL30023
• methylcoumarin
• METHYLCOUMARIN, 3-
• F72673
• COUMARIN, 3-METHYL-
• 1333-47-7
• AKOS006271530
• Q27272861
• BRN 0122776
• UNII-5HV5045SSF
• NS00047711
• 5-17-10-00165 (Beilstein Handbook Reference)
• EINECS 219-498-8
• 2H-1-Benzopyran-2-one, 3-methyl-
• 3-Methyl-2H-1-benzopyran-2-one
• 5HV5045SSF
• VIIIJFZJKFXOGG-UHFFFAOYSA-N
• 10.14272/VIIIJFZJKFXOGG-UHFFFAOYSA-N.1
• doi:10.14272/VIIIJFZJKFXOGG-UHFFFAOYSA-N.1
• UNII-9PCU0P29Z3

• Inchi： 1S/C10H8O2/c1-7-6-8-4-2-3-5-9(8)12-10(7)11/h2-6H,1H3
• InChI Key： VIIIJFZJKFXOGG-UHFFFAOYSA-N
• SMILES： O1C(C(C)=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 160.05244
• Monoisotopic Mass: 160.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.3

Experimental Properties

• Density: 1.2
• Boiling Point: 304.6°Cat760mmHg
• Flash Point: 124.3°C
• Refractive Index: 1.572
• PSA: 26.3